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2(1H)-one

CAS No.: 91658-79-6

Cat. No.: B1266926

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 3-(2-
aminophenyl)quinoxalin-2(1H)-one, a molecule of interest in medicinal and materials

chemistry. Due to a scarcity of published experimental data for this specific compound, this

guide leverages established spectroscopic principles and comparative data from closely related

quinoxalinone derivatives to present a robust and predictive analysis. This approach is a

cornerstone of structural elucidation in chemical research, where understanding the electronic

and steric influences of substituents allows for accurate spectral prediction.

The quinoxaline scaffold is a significant pharmacophore, and its derivatives are known to

possess a wide range of biological activities.[1] Accurate and thorough spectroscopic

characterization is therefore paramount for the unequivocal identification and further

development of these compounds. This guide is intended for researchers, scientists, and drug

development professionals, offering in-depth interpretations of Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data.
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¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR (¹H NMR) is a powerful technique for elucidating the hydrogen framework of a

molecule. The chemical shift (δ) of each proton is influenced by its local electronic environment,

while spin-spin coupling provides information about neighboring protons.

Predicted ¹H NMR Data
The following table outlines the predicted ¹H NMR signals for 3-(2-aminophenyl)quinoxalin-
2(1H)-one, based on data from analogous compounds such as 3-phenylquinoxalin-2(1H)-one

and considering the electronic effects of the ortho-amino substituent. The spectrum is predicted

in a common NMR solvent, such as DMSO-d₆, which can accommodate the exchangeable N-H

protons.

Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-1 (N-H) ~12.5 Singlet (broad) -

H-5 ~7.85 Doublet ~8.0

H-6 ~7.35 Triplet ~7.5

H-7 ~7.55 Triplet ~7.5

H-8 ~7.30 Doublet ~8.0

H-3' ~7.20 Triplet ~7.5

H-4' ~6.70 Doublet ~8.0

H-5' ~7.10 Triplet ~7.5

H-6' ~6.90 Doublet ~8.0

-NH₂ (2H) ~5.0 Singlet (broad) -

Interpretation of the ¹H NMR Spectrum
The predicted ¹H NMR spectrum reveals several key features:
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N-H Protons: The lactam N-H proton (H-1) is expected to be significantly deshielded due to

the influence of the adjacent carbonyl group and the aromatic system, appearing as a broad

singlet around 12.5 ppm. The amino (-NH₂) protons on the phenyl ring are expected to

appear as a broad singlet around 5.0 ppm; their chemical shift can be highly variable and

dependent on concentration and solvent.[2] The broadness of these signals is due to

quadrupole broadening from the nitrogen atom and chemical exchange.

Quinoxalinone Ring Protons: The four protons on the benzofused portion of the

quinoxalinone core (H-5, H-6, H-7, and H-8) will form a complex splitting pattern typical of a

substituted benzene ring. H-5 is expected to be the most deshielded of this set due to its

proximity to the heterocyclic ring nitrogen, appearing as a doublet. H-6 and H-7 will likely

appear as overlapping triplets, while H-8 will be a doublet.

Aminophenyl Ring Protons: The protons on the 3-phenyl substituent are influenced by the

electron-donating amino group. This results in a general upfield shift compared to an

unsubstituted phenyl ring. The ortho and para protons (H-4' and H-6') will be the most

shielded, while the meta protons (H-3' and H-5') will be less affected.

Caption: A typical workflow for NMR spectroscopic analysis.

IR Spectroscopy Protocol
Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) method is

common. A small amount of the solid sample is placed directly on the ATR crystal.

Data Acquisition:

Record a background spectrum of the empty ATR crystal.

Place the sample on the crystal and apply pressure to ensure good contact.

Record the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

Data Processing: The software automatically subtracts the background spectrum from the

sample spectrum to generate the final IR spectrum.

Mass Spectrometry Protocol
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Sample Preparation: Dissolve a small amount of the sample (e.g., 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Data Acquisition:

Introduce the sample into the mass spectrometer via an appropriate ionization source,

such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization

(APCI). [1] * Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a powerful toolkit for

the structural elucidation of 3-(2-aminophenyl)quinoxalin-2(1H)-one. This guide, by

synthesizing predictive data rooted in the established spectroscopic behavior of

quinoxalinones, offers a comprehensive framework for the characterization of this and related

molecules. The detailed interpretation of the expected spectral features provides researchers

with the necessary information to confidently identify this compound and to further explore its

chemical and biological properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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